Cas no 2126178-32-1 (5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid)

• Product Name: 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid
• CAS No: 2126178-32-1
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 4639458
• Update Time: 2025-11-05

5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid

• Inchi： 1S/C11H9BrO4/c12-7-3-6-4-8(1-2-13)16-10(6)9(5-7)11(14)15/h3-5,13H,1-2H2,(H,14,15)
• InChI Key： HUNCKEHWPBWALL-UHFFFAOYSA-N
• SMILES： O1C2=C(C(O)=O)C=C(Br)C=C2C=C1CCO

Additional information on 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid

5-Bromo-2-(2-Hydroxyethyl)-1-Benzofuran-7-Carboxylic Acid: A Comprehensive Overview

5-Bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid, also known by its CAS number NO 2126178-32-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a fused benzene ring and a furan ring. The presence of a bromine atom at the 5-position and a hydroxyethyl group at the 2-position, along with a carboxylic acid group at the 7-position, endows this molecule with unique chemical properties and potential biological activities.

The benzofuran skeleton is a versatile framework that has been extensively studied for its applications in drug design. Recent studies have highlighted the potential of 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid as a lead compound in the development of anti-inflammatory and antioxidant agents. The bromine substituent at the 5-position is particularly interesting, as it can influence the electronic properties of the molecule and enhance its bioavailability. Researchers have also explored the role of this compound in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

In terms of synthesis, 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid can be prepared through various routes, including oxidative coupling reactions and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The hydroxyethyl group at the 2-position plays a crucial role in stabilizing the molecule's conformation and enhancing its solubility in polar solvents, which is advantageous for both analytical and preparative purposes.

The carboxylic acid group at the 7-position of this compound is highly reactive and can undergo various functional group transformations. For instance, it can be converted into esters, amides, or other derivatives to tailor the molecule's properties for specific applications. This versatility has led to its use in the development of novel materials, such as stimuli-responsive polymers and bioactive coatings. Recent research has demonstrated that derivatives of 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid exhibit excellent biocompatibility and can be employed in tissue engineering applications.

In addition to its chemical significance, 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid has garnered attention for its potential in analytical chemistry. The bromine atom serves as an effective electron-withdrawing group, which enhances the molecule's ability to participate in electrochemical reactions. This property has been exploited in the development of sensors for detecting trace amounts of metal ions in aqueous solutions. Furthermore, the compound's UV-vis absorption characteristics make it suitable for use as a chromophore in optoelectronic devices.

The study of 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid has also contributed to our understanding of heterocyclic chemistry. Its unique electronic structure provides insights into how substituents can influence aromaticity and reactivity within fused ring systems. Recent computational studies have revealed that the bromine atom at the 5-position significantly alters the molecule's π-electron density distribution, which has implications for its interaction with biomolecules such as DNA and proteins.

In conclusion, 5-bromo-2-(2-hydroxyethyl)-1-benzofuran-7-carboxylic acid, with its distinctive structural features and diverse functional groups, represents a valuable compound for both academic research and industrial applications. Its potential as a lead molecule in drug discovery, coupled with its utility in materials science and analytical chemistry, underscores its importance in contemporary chemical research. As new synthetic methods and characterization techniques continue to emerge, this compound is likely to play an even more prominent role in advancing our understanding of complex chemical systems.